Cas no 221641-24-3 (3-Thiomorpholinone, 2-ethyl-6-methyl-4-phenyl-)

• Product Name: 3-Thiomorpholinone, 2-ethyl-6-methyl-4-phenyl-
• CAS No: 221641-24-3
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 1406753
• Update Time: 2024-08-15

3-Thiomorpholinone, 2-ethyl-6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-ethyl-6-methyl-4-phenyl-

• Inchi： 1S/C13H17NOS/c1-3-12-13(15)14(9-10(2)16-12)11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3
• InChI Key： KRWMMHBFQUMDPY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(C)SC(CC)C1=O

Computed Properties

• Exact Mass: 235.10321

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 427.7±38.0 °C(Predicted)
• PSA: 20.31
• pka: 0.32±0.60(Predicted)